N-Acetylmethyl-nicotinamide

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: N-(2-oxopropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C9H10N2O2/c1-7(12)5-11-9(13)8-3-2-4-10-6-8/h2-4,6H,5H2,1H3,(H,11,13)
• InChI Key: UZGZESGIRAPRFT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CNC(=O)C1=CN=CC=C1

Description

N-Acetylmethyl-nicotinamide is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 40 g (0.370 mol) of aminoacetone in 500 ml of dry dichloromethane, 50 g (0.350 mol) of nicotinoyl chloride was added dropwise at room temperature under a nitrogen atmosphere. The mixture was refluxed 5 h followed by stirring overnight at room temperature. The colorless precipitate was collected by filtration and dissolved in 400 ml of water. After basification with ammonia the aqueous solution was extracted with 3×400 ml of dichloromethane. The combined organic phases were treated with charcoal and dried over magnesium sulphate. Removal of the solvent in vacuo gave a colorless solid, 73. Yield: 30.0 g (0.170 mol, 48%).